2-(3-benzyl-2,4-dioxoquinazolin-1-yl)-N-(3-methoxypropyl)acetamide

• IUPAC Name: 2-(3-benzyl-2,4-dioxoquinazolin-1-yl)-N-(3-methoxypropyl)acetamide
• InChI: InChI=1S/C21H23N3O4/c1-28-13-7-12-22-19(25)15-23-18-11-6-5-10-17(18)20(26)24(21(23)27)14-16-8-3-2-4-9-16/h2-6,8-11H,7,12-15H2,1H3,(H,22,25)
• InChI Key: TVIYXUXRDLTJTD-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)CN1C2=CC=CC=C2C(=O)N(C1=O)CC3=CC=CC=C3
• Molecular Formula: C21H23N3O4
• Molecular Weight: 381.4 g/mol

Description

2-(3-benzyl-2,4-dioxoquinazolin-1-yl)-N-(3-methoxypropyl)acetamide is a compound that has been synthesized and studied for its potential use in scientific research applications. This compound is also known as BQ-123 and has been shown to have various biochemical and physiological effects.

Mechanism of Action

BQ-123 selectively blocks the endothelin A receptor, which is involved in the regulation of blood pressure. By blocking this receptor, BQ-123 can reduce the vasoconstrictive effects of endothelin and lower blood pressure. This mechanism of action has been studied in various animal models and has shown promise as a potential treatment for hypertension.
Biochemical and Physiological Effects:
BQ-123 has been shown to have various biochemical and physiological effects. In addition to its role in regulating blood pressure, BQ-123 has also been shown to have anti-inflammatory and anti-fibrotic effects. These effects make BQ-123 a potential therapeutic agent for various diseases, including pulmonary fibrosis, atherosclerosis, and kidney disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BQ-123 in lab experiments is its selectivity for the endothelin A receptor. This allows researchers to study the specific effects of blocking this receptor without affecting other physiological processes. However, one limitation of using BQ-123 is its potential for off-target effects. Researchers must be careful to control for these effects and ensure that any observed effects are due to the specific blocking of the endothelin A receptor.

Future Directions

There are several future directions for research on BQ-123. One area of interest is its potential use as a therapeutic agent for various diseases, including hypertension, pulmonary fibrosis, atherosclerosis, and kidney disease. Additionally, further research is needed to fully understand the biochemical and physiological effects of BQ-123 and its mechanism of action. Finally, there is a need for the development of more selective and potent endothelin A receptor blockers that can be used in both research and clinical settings.
Conclusion:
In conclusion, 2-(3-benzyl-2,4-dioxoquinazolin-1-yl)-N-(3-methoxypropyl)acetamide, also known as BQ-123, is a compound that has been synthesized and studied for its potential use in scientific research applications. BQ-123 selectively blocks the endothelin A receptor and has shown promise as a potential therapeutic agent for various diseases. Further research is needed to fully understand the biochemical and physiological effects of BQ-123 and its mechanism of action.

Synthesis Methods

The synthesis of 2-(3-benzyl-2,4-dioxoquinazolin-1-yl)-N-(3-methoxypropyl)acetamide involves the reaction of 3-benzyl-2,4-dioxoquinazoline with 3-methoxypropylamine and acetic anhydride. This reaction results in the formation of BQ-123, which is a white solid that is soluble in water and organic solvents.

Scientific Research Applications

BQ-123 has been studied for its potential use in scientific research applications. One of the primary applications of this compound is in the study of endothelin receptors. Endothelin receptors are involved in the regulation of blood pressure, and BQ-123 has been shown to selectively block the endothelin A receptor. This makes BQ-123 a useful tool for studying the role of endothelin receptors in various physiological processes.